Cas no 2376621-47-3 (3-Trifluoromethyl-4-fluorophenylacetamide)

3-Trifluoromethyl-4-fluorophenylacetamide structure
2376621-47-3 structure
Product Name:3-Trifluoromethyl-4-fluorophenylacetamide
CAS No:2376621-47-3
MF:C9H7F4NO
MW:221.151596307755
CID:6787975
PubChem ID:70817416
Update Time:2025-07-21

3-Trifluoromethyl-4-fluorophenylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[4-fluoro-3-(trifluoromethyl)phenyl]acetamide
    • SCHEMBL12984838
    • 3-trifluoromethyl-4-fluorophenylacetamide
    • 2376621-47-3
    • YMDAXNKREYNJEO-UHFFFAOYSA-N
    • 3-Trifluoromethyl-4-fluorophenylacetamide
    • Inchi: 1S/C9H7F4NO/c10-7-2-1-5(4-8(14)15)3-6(7)9(11,12)13/h1-3H,4H2,(H2,14,15)
    • InChI Key: YMDAXNKREYNJEO-UHFFFAOYSA-N
    • SMILES: FC1C=CC(CC(N)=O)=CC=1C(F)(F)F

Computed Properties

  • Exact Mass: 221.04637650g/mol
  • Monoisotopic Mass: 221.04637650g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 43.1Ų

3-Trifluoromethyl-4-fluorophenylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P027JD4-250mg
2-[4-Fluoro-3-(trifluoromethyl)phenyl]acetamide
2376621-47-3 98%
250mg
$152.00 2024-05-23
1PlusChem
1P027JD4-1g
2-[4-Fluoro-3-(trifluoromethyl)phenyl]acetamide
2376621-47-3 98%
1g
$278.00 2024-05-23
1PlusChem
1P027JD4-5g
2-[4-Fluoro-3-(trifluoromethyl)phenyl]acetamide
2376621-47-3 98%
5g
$1105.00 2024-05-23

Additional information on 3-Trifluoromethyl-4-fluorophenylacetamide

Introduction to 3-Trifluoromethyl-4-fluorophenylacetamide (CAS No: 2376621-47-3)

3-Trifluoromethyl-4-fluorophenylacetamide, identified by the chemical identifier CAS No: 2376621-47-3, is a fluorinated aromatic amide that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its trifluoromethyl and fluoro substituents on a phenyl ring coupled with an acetamide moiety, exhibits unique structural and electronic properties that make it a promising candidate for various biological applications.

The structural motif of 3-Trifluoromethyl-4-fluorophenylacetamide incorporates both electron-withdrawing and electron-donating groups, which can influence its interactions with biological targets. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the fluoro substituent can modulate its binding affinity and selectivity. These features are particularly relevant in the design of drugs targeting enzymes and receptors involved in critical biological pathways.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced pharmacokinetic profiles. 3-Trifluoromethyl-4-fluorophenylacetamide is no exception, with studies suggesting its potential in inhibiting key enzymes associated with inflammatory and infectious diseases. The trifluoromethyl group, in particular, has been shown to improve binding interactions by increasing the molecule's rigidity and hydrophobicity, thereby enhancing its efficacy as a pharmacological agent.

One of the most compelling aspects of 3-Trifluoromethyl-4-fluorophenylacetamide is its role in drug discovery programs aimed at developing novel therapeutics. Researchers have leveraged its structural framework to create derivatives with improved pharmacological properties. For instance, modifications at the acetamide position have led to compounds with enhanced binding affinity to target proteins, making them more effective in preclinical models. These findings underscore the importance of fluorinated amides in medicinal chemistry and highlight the potential of 3-Trifluoromethyl-4-fluorophenylacetamide as a scaffold for future drug development.

The synthesis of 3-Trifluoromethyl-4-fluorophenylacetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired fluorinated aromatic core. These synthetic strategies not only demonstrate the versatility of modern organic chemistry but also contribute to the efficient production of complex fluorinated molecules like 3-Trifluoromethyl-4-fluorophenylacetamide.

From a biological perspective, 3-Trifluoromethyl-4-fluorophenylacetamide has shown promise in preclinical studies as a modulator of enzyme activity. Its ability to interact with specific biological targets suggests potential applications in treating conditions such as cancer, inflammation, and neurodegenerative diseases. The fluorine atoms in its structure play a crucial role in these interactions by influencing both steric hindrance and electronic distribution around the binding site. This has led to interest in exploring its derivatives as lead compounds for further optimization.

The growing body of evidence supporting the therapeutic potential of 3-Trifluoromethyl-4-fluorophenylacetamide has prompted researchers to investigate its mechanism of action in greater detail. Computational studies using molecular modeling techniques have provided insights into how this compound interacts with biological targets at an atomic level. These studies not only enhance our understanding of its pharmacological properties but also guide the design of more effective derivatives with improved efficacy and reduced side effects.

In conclusion, 3-Trifluoromethyl-4-fluorophenylacetamide (CAS No: 2376621-47-3) represents a significant advancement in fluorinated pharmaceutical chemistry. Its unique structural features, combined with promising preclinical results, make it a valuable compound for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this molecule, it is likely to remain at the forefront of medicinal biology and continue to inspire innovative approaches to therapeutic development.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm